2-Propanesulfenamide, N,N',N''-phosphinylidynetris[N-phenyl-

• CAS No.: 51877-44-2
• Molecular Formula: C27H36N3OPS3
• Molecular Weight: 545.8 g/mol
• IUPAC Name: N-bis(N-propan-2-ylsulfanylanilino)phosphoryl-N-propan-2-ylsulfanylaniline
• InChI: InChI=1S/C27H36N3OPS3/c1-22(2)33-28(25-16-10-7-11-17-25)32(31,29(34-23(3)4)26-18-12-8-13-19-26)30(35-24(5)6)27-20-14-9-15-21-27/h7-24H,1-6H3
• InChI Key: GGYCZPMPPFOWSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SN(C1=CC=CC=C1)P(=O)(N(C2=CC=CC=C2)SC(C)C)N(C3=CC=CC=C3)SC(C)C

Description

The compound 2-Propanesulfenamide, N,N',N''-phosphinylidynetris[N-phenyl- is a phosphorus-centered derivative featuring a trisubstituted phosphinylidynetris core. Each branch of the phosphorus atom is linked to an N-phenyl-2-propanesulfenamide group. Structurally, the compound combines a rigid phosphorus backbone with sulfur-nitrogen and aryl groups, which may influence its electronic properties, stability, and intermolecular interactions.

Preparation Methods

The synthesis of 2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- involves multiple steps. One common method includes the reaction of phenylpropane-2-sulfenamide with a phosphorylating agent under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve large-scale reactors and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of applications in scientific research In chemistry, it is used as a reagent for synthesizing other complex moleculesIn industry, it is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, depending on its structure and the conditions of the reaction. The pathways involved may include signal transduction, metabolic processes, and other biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Phosphorus-Centered Trisubstituted Derivatives

Compound A: 1-Propanaminium, 3,3',3''-[phosphinylidynetris(oxy)]tris[N-(3-aminopropyl)-2-hydroxy-N,N-dimethyl-] ( ).

• Structural Differences: While both compounds share a phosphinylidynetris core, Compound A replaces sulfenamide groups with oxygen atoms and hydroxy-aminopropyl chains.

N-Phenyl-Substituted Heterocycles

Compound B : 3-Chloro-N-phenyl-phthalimide ( ).

• Structural Differences : Compound B features a phthalimide core with a chloro substituent, contrasting with the phosphorus-sulfenamide architecture of the target.
• Functional Implications: The chloro and phthalimide groups in Compound B enable use as a polymer precursor, particularly in polyimides.

Bioactive N-Phenyl Derivatives

Compound C : Fused pyrimidine N-phenyl inhibitors ( ).

• Structural Differences : These compounds incorporate pyrimidine rings with N-phenyl substituents, unlike the target’s sulfenamide-phosphorus scaffold.
• Functional Implications : N-Phenyl groups in pyrimidines enhance EGFR inhibition potency , suggesting that the target’s N-phenyl moieties could similarly modulate bioactivity. However, sulfenamide’s sulfur may introduce unique binding interactions or susceptibility to oxidation.

Substituted Ureas

Compound D: N-Phenyl, N′-(4-phenoxy)cyclohexylurea ( ).

• Structural Differences : Urea’s carbonyl group contrasts with sulfenamide’s S–NH linkage.
• Functional Implications : Ureas exhibit hydrogen-bonding capacity, improving target affinity in phosphorylation assays . Sulfenamides, with weaker H-bonding but greater nucleophilicity, may prioritize covalent interactions.

Data Table: Key Structural and Functional Comparisons

Compound	Core Structure	Key Substituents	Notable Properties/Applications	Evidence Source
Target Compound	Phosphinylidynetris	N-phenyl-2-propanesulfenamide	Potential redox activity, lipophilicity	N/A
Compound A	Phosphinylidynetris	Oxy, hydroxy-aminopropyl	Hydrophilic, possible biomedical use
Compound B	Phthalimide	Chloro, N-phenyl	Polymer precursor (polyimides)
Compound C	Pyrimidine	N-phenyl, varied linkers	EGFR inhibition
Compound D	Urea	N-phenyl, cyclohexylphenoxy	eIF2α phosphorylation modulation

Research Findings and Implications

• Role of N-Phenyl Groups : Across analogs, N-phenyl substituents improve bioactivity (e.g., EGFR inhibition in pyrimidines ) and thermal stability (e.g., in phthalimide-based polymers ). The target compound’s N-phenyl groups may similarly enhance stability or aromatic interactions.
• Sulfenamide vs. Urea/Oxy Groups : Sulfenamide’s sulfur atom introduces distinct reactivity, such as susceptibility to disulfide formation or nucleophilic attack, which could limit stability compared to urea derivatives but enable applications in dynamic covalent chemistry.